Cas no 1333571-03-1 (4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, ethyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, ethyl ester
• CAS No: 1333571-03-1
• MF: C₇H₉BrN₂O₂S
• MW: 265.127559423447
• CID: 5207754
• Update Time: 2025-07-02

4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-5-(methylamino)-1,3-thiazole-4-carboxylate
• ethyl 2-bromo-5-methylamino-thiazole-4-carboxylate
• Z1217215038
• ethyl2-bromo-5-(methylamino)-1,3-thiazole-4-carboxylate
• 4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, ethyl ester

• Inchi： 1S/C7H9BrN2O2S/c1-3-12-6(11)4-5(9-2)13-7(8)10-4/h9H,3H2,1-2H3
• InChI Key： VZVRHFLKKZUPQS-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OCC)=C(NC)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• XLogP3: 3.4
• Topological Polar Surface Area: 79.5

Additional information on 4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, ethyl ester

Comprehensive Analysis of 4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, ethyl ester (CAS No. 1333571-03-1)

The compound 4-Thiazolecarboxylic acid, 2-bromo-5-(methylamino)-, ethyl ester (CAS No. 1333571-03-1) is a specialized thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substitution and methylamino group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for heterocyclic compounds like 4-Thiazolecarboxylic acid derivatives has surged, driven by their applications in precision medicine and crop protection. The ethyl ester moiety in this compound enhances its solubility, a critical factor for bioavailability in drug formulations. Laboratories frequently search for CAS 1333571-03-1 suppliers or 2-bromo-5-(methylamino)thiazole synthesis methods, reflecting its growing commercial relevance.

The compound's thiazole core is particularly noteworthy, as this scaffold appears in several FDA-approved drugs targeting metabolic disorders and inflammatory diseases. Its brominated variant offers distinct reactivity patterns, enabling selective cross-coupling reactions popular in fragment-based drug design. These properties position it as a key player in addressing modern challenges like antibiotic resistance and personalized cancer therapies.

From a synthetic chemistry perspective, the ethyl ester group in 1333571-03-1 provides versatility for further derivatization. Many patent applications describe its conversion to amide analogs or carboxylic acid forms, highlighting its utility in structure-activity relationship studies. The presence of both hydrogen bond acceptor and donor sites makes it particularly valuable for molecular docking simulations.

Environmental considerations are increasingly shaping compound selection, and 4-Thiazolecarboxylic acid derivatives demonstrate favorable biodegradation profiles compared to persistent organic pollutants. This aligns with the pharmaceutical industry's shift toward green chemistry principles. The compound's moderate lipophilicity (logP ~2.5) makes it suitable for blood-brain barrier penetration studies.

Analytical characterization of CAS 1333571-03-1 typically involves HPLC purity analysis and LC-MS confirmation, with the bromine isotope pattern serving as a distinctive mass spectral signature. Recent publications emphasize its use in constructing multi-target directed ligands for neurodegenerative diseases. The methylamino group's basicity (predicted pKa ~8.2) contributes to interesting pH-dependent solubility behavior.

In material science applications, the thiazole ring system contributes to electron transport properties, making derivatives like 2-bromo-5-(methylamino)thiazole candidates for organic semiconductors. This dual applicability in life sciences and advanced materials explains its cross-disciplinary appeal. Stability studies indicate good thermal resistance up to 150°C.

The global market for fine chemicals containing thiazole motifs is projected to grow at 6.8% CAGR, with 1333571-03-1 representing an important niche product. Current research explores its potential in photodynamic therapy agents and fluorescent probes. Proper storage under inert atmosphere maintains its stability for extended periods.